5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline
Overview
Description
5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline, also known as MNPA, is a chemical compound that has been studied extensively for its potential therapeutic applications. This compound has shown promise in treating various diseases, including cancer and neurological disorders.
Mechanism of Action
The mechanism of action of 5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and survival. 5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have neuroprotective effects in animal models of neurological disorders. 5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline has also been shown to inhibit the activity of various enzymes and signaling pathways involved in cell growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its potential therapeutic applications.
Future Directions
There are several future directions for research on 5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline. One area of research could be to further investigate its potential therapeutic applications in cancer and neurological disorders. Another area of research could be to investigate its mechanism of action in more detail, which could help to identify new targets for drug development. Additionally, further studies could be conducted to determine the optimal dosage and administration of 5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline for therapeutic use.
Scientific Research Applications
5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline has been studied extensively for its potential therapeutic applications. In one study, it was found to inhibit the growth of cancer cells in vitro and in vivo. 5-(4-methyl-1-piperazinyl)-2-nitro-N-(3-pyridinylmethyl)aniline has also been shown to have neuroprotective effects in animal models of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
5-(4-methylpiperazin-1-yl)-2-nitro-N-(pyridin-3-ylmethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O2/c1-20-7-9-21(10-8-20)15-4-5-17(22(23)24)16(11-15)19-13-14-3-2-6-18-12-14/h2-6,11-12,19H,7-10,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGIONADHPAWLPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NCC3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-({[4-(9H-fluoren-9-yl)-1-piperazinyl]imino}methyl)-2,6-dimethoxyphenyl acetate](/img/structure/B3958106.png)
![3-propyl-5-{[(2S)-2-(pyrrolidin-1-ylmethyl)pyrrolidin-1-yl]carbonyl}-1H-pyrazole](/img/structure/B3958113.png)
![5-[4-(benzylsulfonyl)-1-piperazinyl]-2-nitro-N-(1-phenylethyl)aniline](/img/structure/B3958114.png)
![2-{[1-(3,4-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}benzoic acid](/img/structure/B3958150.png)
![6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl cyclopropanecarboxylate](/img/structure/B3958155.png)
![8-methoxy-3-(1-methyl-2-oxo-2-phenylethoxy)-6H-benzo[c]chromen-6-one](/img/structure/B3958163.png)
![1-[(4-bromophenyl)sulfonyl]-4-(2-nitrophenyl)piperazine](/img/structure/B3958166.png)
![1-benzyl-5-{[(4-methylphenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B3958203.png)
![methyl [(2,5-dimethyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy]acetate](/img/structure/B3958205.png)